Cas no 2007915-41-3 (6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine)

• Product Name: 6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine
• CAS No: 2007915-41-3
• MF: C₇H₇BrN₄
• MW: 227.061279535294
• CID: 4634249
• PubChem ID: 126455523
• Update Time: 2025-07-21

6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine*
• 1H-Pyrazolo[4,3-b]pyridin-3-amine, 6-bromo-1-methyl-
• W13064
• 2007915-41-3
• 6-Bromo-1-methyl-1H-pyrazolo[4,3-b]pyridin-3-amine
• 6-bromo-1-methylpyrazolo[4,3-b]pyridin-3-amine
• MFCD30472103
• CS-0080128
• 6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine

• Inchi： 1S/C7H7BrN4/c1-12-5-2-4(8)3-10-6(5)7(9)11-12/h2-3H,1H3,(H2,9,11)
• InChI Key： DQQIIPYLPFRMFP-UHFFFAOYSA-N
• SMILES： C12C(N)=NN(C)C1=CC(Br)=CN=2

Computed Properties

• Exact Mass: 225.98541g/mol
• Monoisotopic Mass: 225.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine

Introduction to 6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine (CAS No. 2007915-41-3)

6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine, identified by its CAS number 2007915-41-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a bromine substituent at the 6-position and an amine group at the 3-position enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and development.

The pyrazolopyridine core is a fused bicyclic system consisting of a pyrazole ring and a pyridine ring, which together contribute to the compound's unique electronic and steric properties. These properties are crucial in determining its interactions with biological targets, such as enzymes and receptors. The bromo substituent not only influences the compound's reactivity but also serves as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological profiles.

The amine group at the 3-position of the pyrazolopyridine ring is another key feature that contributes to the compound's pharmacological potential. Amines are well-known for their ability to form hydrogen bonds and participate in salt formation, which can enhance drug solubility and bioavailability. Additionally, amine-containing compounds have been extensively studied for their roles in various therapeutic areas, including central nervous system disorders, inflammation, and cancer.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolopyridine derivatives in the development of novel therapeutic agents. These compounds have shown promise in preclinical studies as inhibitors of kinases, transcription factors, and other targets relevant to human diseases. The structural versatility of 6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine allows for the exploration of diverse chemical space, facilitating the identification of lead compounds for further optimization.

In particular, the brominated pyrazolopyridine scaffold has been utilized in the synthesis of small-molecule inhibitors targeting oncogenic pathways. Studies have demonstrated that such inhibitors can disrupt aberrant signaling cascades involved in tumor growth and progression. The amine functionality further enhances the potential of these compounds by enabling interactions with specific amino acid residues in protein targets, thereby increasing binding affinity and selectivity.

Moreover, computational studies have been instrumental in understanding the structural features of 6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine that contribute to its biological activity. Molecular docking simulations have revealed that the compound can effectively bind to active sites of target enzymes, suggesting its utility as a scaffold for structure-based drug design. These simulations have also provided insights into possible binding modes and interactions that could be exploited to improve drug potency and reduce off-target effects.

The synthesis of 6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine involves multi-step organic transformations that highlight its synthetic accessibility. The bromination step at the 6-position is particularly critical, as it introduces reactivity that allows for subsequent functionalization. The introduction of the methyl group at the 1-position further stabilizes the pyrazolopyridine core, enhancing its metabolic stability. Finally, the installation of the amine group at the 3-position completes the pharmacophore and prepares the compound for biological evaluation.

Biological testing of 6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine has revealed promising activities against several disease-relevant targets. In vitro assays have shown that this compound exhibits inhibitory effects on kinases involved in cancer cell proliferation. Additionally, preliminary studies suggest that it may modulate inflammatory pathways by interacting with transcription factors associated with chronic diseases. These findings underscore its potential as a lead compound for further development into therapeutic agents.

The future direction of research on 6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine will likely focus on optimizing its pharmacokinetic properties and exploring its efficacy in vivo. Structural modifications aimed at improving solubility, bioavailability, and metabolic stability will be crucial steps in this process. Furthermore, combination studies will be conducted to assess whether this compound can synergize with other therapeutic agents to enhance treatment outcomes.

In conclusion,6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine (CAS No. 2007915-41-3) represents a promising candidate for drug discovery due to its unique structural features and biological activities. Its pyrazolopyridine core combined with functional groups such as bromo and amine provides a versatile platform for further chemical manipulation and biological evaluation. As research continues to uncover new therapeutic targets and mechanisms,6-Bromo-1-Methyl-1H-Pyrazolo[4,3-B]Pyridin-3-Amine is poised to play a significant role in the development of novel pharmaceuticals.